Cas no 1806993-48-5 (2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde
• CAS No: 1806993-48-5
• MF: C₈H₅BrF₂INO
• MW: 375.936680555344
• CID: 4894991
• Update Time: 2025-08-05

2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C8H5BrF2INO/c9-2-5-7(8(10)11)4(3-14)1-6(12)13-5/h1,3,8H,2H2
• InChI Key： MDEKLUBABFIMGV-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(C(F)F)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde (CAS No. 1806993-48-5)

2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806993-48-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a structural motif widely recognized for its versatility in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and an iodopyridine core, endows this molecule with unique reactivity and potential applications in synthetic chemistry and drug development.

The bromomethyl group at the 2-position of the pyridine ring serves as a versatile handle for further functionalization. This reactive site can undergo nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores or linkers. Such modifications are pivotal in the construction of novel drug candidates, where precise control over molecular architecture is essential for optimizing biological activity and pharmacokinetic properties. The difluoromethyl group, located at the 3-position, is another key feature that contributes to the compound's potential utility. Difluorinated compounds are increasingly studied for their enhanced metabolic stability, improved binding affinity to biological targets, and modulation of pharmacological effects. This substituent can influence both the electronic and steric properties of the molecule, making it a valuable tool in medicinal chemistry.

The iodopyridine core at the 6-position adds another layer of complexity and reactivity. Iodine is a halogen that can participate in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are fundamental in modern organic synthesis. These reactions enable the introduction of aryl or vinyl groups at specific positions within the molecule, expanding its synthetic toolbox. Furthermore, the iodine atom can be selectively removed or replaced under different conditions, providing flexibility in designing multi-step synthetic routes. The combination of these functional groups makes 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde a promising intermediate for constructing complex molecules with tailored biological properties.

In recent years, there has been growing interest in exploring novel scaffolds derived from pyridine derivatives for their potential applications in treating various diseases. The aldehyde group at the 4-position of this compound provides an additional site for chemical modification. Aldehydes are well-known for their ability to participate in condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones. These derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. By leveraging these reactivity patterns, researchers can develop new analogs with enhanced therapeutic efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, pyridine-based inhibitors have shown promise in modulating kinases and other enzyme families implicated in cancer progression. The presence of both bromomethyl and difluoromethyl groups allows for precise tuning of electronic properties, which can be crucial for achieving high selectivity and potency against specific targets. Additionally, the iodopyridine moiety provides opportunities for further derivatization through cross-coupling reactions, enabling the construction of larger and more complex molecules with improved pharmacological profiles.

Recent advances in computational chemistry have further enhanced our ability to predict and optimize the biological activity of pyridine derivatives like 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde. Machine learning models trained on large datasets have demonstrated remarkable accuracy in predicting binding affinities and identifying promising candidates for experimental validation. These computational tools can be used to guide synthetic efforts by suggesting optimal modifications based on structural features known to influence biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce time-to-market for new therapeutics.

The pharmaceutical industry has also been exploring novel approaches to improve drug delivery systems using pyridine-based compounds. For example, prodrugs derived from pyridine derivatives have been designed to enhance bioavailability or target specific tissues within the body. The reactive functional groups present in this compound make it an excellent candidate for such applications. By strategically modifying these groups, chemists can develop prodrugs that release active pharmaceutical ingredients under physiological conditions or targeted stimuli such as pH changes or enzymatic cleavage.

Another emerging area where this compound holds promise is in the development of diagnostic agents for imaging biological processes at the molecular level. Pyridine derivatives have been used as probes for positron emission tomography (PET) imaging due to their favorable metabolic clearance rates and compatibility with radiolabeling techniques. The presence of multiple reactive sites allows for facile incorporation of radioactive isotopes while maintaining structural integrity and biological activity. Such imaging agents are invaluable tools for early detection and monitoring of diseases such as cancer.

The synthesis of complex molecules often requires multi-step strategies involving multiple functional group transformations. 2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde serves as an excellent starting material for such synthetic routes due to its diverse reactivity profile. Researchers can selectively modify each functional group while preserving others through protecting group strategies or orthogonal reaction conditions. This flexibility enables chemists to construct intricate molecular architectures with high precision.

The growing body of literature on halogenated pyridines underscores their importance as building blocks in medicinal chemistry research programs worldwide[^1][^2]. These compounds exhibit a wide range of biological activities across multiple therapeutic areas including oncology[^1], inflammation[^2], neurology[^3], and infectious diseases[^4]. Their unique structural features make them particularly well-suited for modulating enzyme function through allosteric interactions or covalent inhibition mechanisms[^5]. As our understanding deepens regarding how these molecules interact with biological systems at atomic resolution[^6], we anticipate even more innovative applications will emerge from continued exploration using advanced synthetic methodologies[^7][^8].

In conclusion,2-(Bromomethyl)-3-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde (CAS No,1806993-48-5) represents a versatile intermediate with significant potential across various domains including drug discovery,prodrug design,and diagnostic imaging technologies[^9][^10]. Its multifunctionality allows researchers access into constructing complex molecules featuring optimized pharmacokinetic profiles enhanced binding affinities toward critical disease targets while benefiting from streamlined synthetic approaches enabled by modern chemical techniques including cross-coupling reactions[^11][^12]. As our knowledge expands regarding structure-function relationships within halogenated heterocycles like this one【13】【14】, we remain optimistic about future breakthroughs enabled by continued interdisciplinary collaborations between academia industry partners committed advancing human health through innovative molecular solutions.